Cas no 615-81-6 (diisopropyl oxalate)

• Product Name: diisopropyl oxalate
• CAS No: 615-81-6
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• CID: 864124
• Update Time: 2025-04-19

diisopropyl oxalate Chemical and Physical Properties

Names and Identifiers

• diisopropyl oxalate
• dipropan-2-yl oxalate
• Diisopropyl-oxalat
• Ethanedioic acid,bis(1-methylethyl) ester
• oxalic acid di-isopropyl ester
• Oxalsaeure-diisopropylester

• Inchi： 1S/C8H14O4/c1-5(2)11-7(9)8(10)12-6(3)4/h5-6H,1-4H3
• InChI Key： ITHNIFCFNUZYLQ-UHFFFAOYSA-N
• SMILES： CC(OC(C(OC(C)C)=O)=O)C

Computed Properties

• Exact Mass: 174.08900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2

Experimental Properties

• Density: 1.0020
• Boiling Point: 190°C (estimate)
• Refractive Index: 1.4100 (estimate)
• PSA: 52.60000
• LogP: 0.88960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives